Cas no 2379321-30-7 (4-(Benzyloxy)-2-(methoxymethyl)benzoic acid)
4-(Benzyloxy)-2-(methoxymethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid
-
- Inchi: 1S/C16H16O4/c1-19-11-13-9-14(7-8-15(13)16(17)18)20-10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,17,18)
- InChI Key: GZXXZGJMPCQPCX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(C(=O)O)=C(COC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 299
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8
4-(Benzyloxy)-2-(methoxymethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QKS-500mg |
4-(Benzyloxy)-2-(methoxymethyl)benzoic acid |
2379321-30-7 | 95% | 500mg |
$406.00 | 2025-02-17 | |
| Aaron | AR021QKS-1g |
4-(Benzyloxy)-2-(methoxymethyl)benzoic acid |
2379321-30-7 | 95% | 1g |
$540.00 | 2025-02-17 |
4-(Benzyloxy)-2-(methoxymethyl)benzoic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid
Research Brief on 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid (CAS: 2379321-30-7): Recent Advances and Applications
4-(Benzyloxy)-2-(methoxymethyl)benzoic acid (CAS: 2379321-30-7) is a synthetic benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy and methoxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.
One of the key areas of research involving 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid is its role as a building block for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, which showed promising activity against certain cancer cell lines. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in drug discovery.
In addition to its applications in oncology, recent investigations have highlighted the potential of 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid in anti-inflammatory drug development. Researchers have utilized this compound to synthesize derivatives that modulate key inflammatory pathways, such as the NF-κB signaling cascade. Preliminary in vitro and in vivo studies have shown that these derivatives exhibit significant anti-inflammatory effects with minimal cytotoxicity, suggesting their potential as safer alternatives to existing therapeutics.
The pharmacokinetic properties of 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid and its derivatives have also been a focus of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported on the optimization of the compound's metabolic stability and bioavailability through strategic structural modifications. These advancements are critical for transitioning from bench-scale research to clinical applications, addressing challenges such as rapid clearance and poor tissue penetration.
Furthermore, the compound's role in antimicrobial research has been explored, with studies indicating its efficacy against drug-resistant bacterial strains. By incorporating 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid into novel antibiotic scaffolds, researchers have developed compounds that disrupt bacterial cell wall synthesis, offering a potential solution to the growing problem of antibiotic resistance.
In conclusion, 4-(Benzyloxy)-2-(methoxymethyl)benzoic acid (CAS: 2379321-30-7) represents a promising chemical entity with diverse applications in drug discovery and development. Its versatility as a synthetic intermediate, combined with its bioactive potential, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in various disease areas.
2379321-30-7 (4-(Benzyloxy)-2-(methoxymethyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)